8-(2,6-Difluorobenzoyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
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Overview
Description
Scientific Research Applications
Antimicrobial Applications
A study by Ren et al. (2009) explored the use of N-halamine precursors, including a variant of 1,3,8-triazaspiro[4.5]decane-2,4-dione, for antimicrobial applications. The compounds were bonded onto cotton fabrics, and the chlorinated swatches showed efficacy against Staphylococcus aureus and Escherichia coli, indicating potential for antimicrobial applications.
Chemical Structure Studies
Research by Farkens et al. (1993) and Farkens et al. (1993) involved the study of chemical structures related to 1,3,8-triazaspiro[4.5]decane-2,4-diones, providing insights into the synthesis and characterization of these compounds.
Synthesis and Crystallography
Several studies focus on the synthesis and crystallography of compounds structurally similar to 1,3,8-triazaspiro[4.5]decane-2,4-dione:
- Dubovtsev et al. (2016) and Dubovtsev et al. (2016) studied the synthesis of imidazole spiro compounds, including variants of triazaspirodecane diones.
- Jiang and Zeng (2016), Lazić et al. (2022), and Simić et al. (2021) investigated the crystal structures and conformational preferences of spirohydantoin derivatives, contributing to the understanding of the structural properties of these compounds.
Pharmacological Applications
Several studies have explored the potential pharmacological applications of compounds related to 1,3,8-triazaspiro[4.5]decane-2,4-dione:
- Váchal et al. (2012) discovered spirohydantoins, a class of compounds including 1,3,8-triazaspiro[4.5]decane-2,4-diones, as inhibitors for the treatment of anemia.
- Yu et al. (2018) found that 1,3,8-triazaspiro[4.5]decane-2,4-diones showed myelostimulating activity, which could be beneficial in the treatment of myelodepressive syndrome.
Supramolecular Chemistry
The study by Czopek et al. (2016) focused on the synthesis and pharmacological evaluation of spirohydantoin derivatives, contributing to the field of supramolecular chemistry and their potential applications in medicine.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
8-(2,6-difluorobenzoyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21F2N3O4/c23-16-7-4-8-17(24)18(16)19(28)26-11-9-22(10-12-26)20(29)27(21(30)25-22)13-14-31-15-5-2-1-3-6-15/h1-8H,9-14H2,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIQCWGIUNGXJHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12C(=O)N(C(=O)N2)CCOC3=CC=CC=C3)C(=O)C4=C(C=CC=C4F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21F2N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(2,6-Difluorobenzoyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
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